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Compound of Interest

Compound Name: Dimethyl dodecanedioate

Cat. No.: B161721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dimethyl
dodecanedioate in the formulation of specialty lubricants. This document details its

physicochemical properties, performance characteristics, and relevant experimental protocols

for evaluation.

Introduction
Dimethyl dodecanedioate (CAS No. 1731-79-9) is the dimethyl ester of dodecanedioic acid, a

C12 linear dicarboxylic acid.[1][2] As a member of the diester family, it offers several

advantageous properties for high-performance lubricant formulations. Diesters, in general, are

characterized by their excellent thermal and oxidative stability, good viscosity-temperature

characteristics, and low volatility, making them suitable for a wide range of demanding

applications.[3] While data on other dodecanedioate esters, such as dibutyl and dioleyl esters,

is more abundant, the properties of dimethyl dodecanedioate can be inferred from the

general characteristics of this chemical class.[3] These notes will compile the available data for

dimethyl dodecanedioate and provide protocols for its synthesis and performance evaluation

in lubricant formulations.

Physicochemical and Performance Characteristics
The performance of a lubricant is intrinsically linked to the physicochemical properties of its

base oils and additives. Dimethyl dodecanedioate's molecular structure suggests its utility as
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a synthetic base stock or a performance-enhancing additive in specialty lubricants.

Data Presentation
The following tables summarize the known and estimated physicochemical and performance

properties of dimethyl dodecanedioate.

Table 1: Physicochemical Properties of Dimethyl Dodecanedioate

Property Value Source

CAS Number 1731-79-9 [2]

Molecular Formula C₁₄H₂₆O₄ [1]

Molecular Weight 258.35 g/mol [1]

Melting Point 30-32 °C [2]

Boiling Point 187-188 °C @ 14 mmHg [2]

Density (estimate) 0.9914 g/cm³ [2]

Flash Point 187-188 °C @ 14 mmHg [2]

Solubility
Slightly soluble in Chloroform

and Methanol
[2]

Table 2: Estimated Lubricant Performance Properties of Dimethyl Dodecanedioate
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Property Estimated Value
General Characteristics of
Dicarboxylic Acid Esters

Kinematic Viscosity @ 40 °C

(cSt)
10 - 20

Diesters exhibit a wide range

of viscosities depending on

their structure.

Kinematic Viscosity @ 100 °C

(cSt)
3 - 5

Higher molecular weight

generally leads to higher

viscosity.[4]

Viscosity Index (VI) > 140

Dicarboxylic acid esters

typically have high viscosity

indices.[3][5]

Pour Point (°C) < -20

The pour point is influenced by

the linearity of the carbon

chain.

Oxidation Stability Good to Excellent

Diesters generally possess

good thermal and oxidative

stability.[3]

Signaling Pathways and Logical Relationships
The utility of dimethyl dodecanedioate in lubricants stems from the relationship between its

chemical structure and its functional properties.
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Structure-Property-Performance Relationship

Experimental Protocols
The following protocols outline the synthesis of dimethyl dodecanedioate and the standard

methods for evaluating its performance in a lubricant formulation.

Protocol 1: Synthesis of Dimethyl Dodecanedioate
This protocol is adapted from the well-established Fischer-Speier esterification method for

synthesizing diesters.[6]

Objective: To synthesize dimethyl dodecanedioate from dodecanedioic acid and methanol.
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Materials:

Dodecanedioic acid

Methanol (excess)

Sulfuric acid (catalyst)

Toluene (for azeotropic removal of water)

5% aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Three-necked round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Workflow Diagram:
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Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, add

dodecanedioic acid, an excess of methanol (e.g., 3-5 molar equivalents), a catalytic amount

of sulfuric acid, and toluene.

Azeotropic Reflux: Assemble a Dean-Stark apparatus and a reflux condenser. Heat the

mixture to reflux with vigorous stirring. The methanol-water azeotrope will be collected in the

Dean-Stark trap, driving the reaction to completion.[6]

Work-up: After the theoretical amount of water has been collected, cool the reaction mixture

to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with

5% aqueous sodium bicarbonate solution to neutralize the acid catalyst, followed by brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the toluene and excess methanol under reduced pressure using a rotary

evaporator.

Purification: Purify the crude dimethyl dodecanedioate by vacuum distillation to obtain the

final product.

Protocol 2: Evaluation of Lubricant Properties
The following ASTM standard test methods are crucial for evaluating the performance of

lubricant formulations containing dimethyl dodecanedioate.

A. Kinematic Viscosity and Viscosity Index

Method: ASTM D445 (Kinematic Viscosity) and ASTM D2270 (Viscosity Index Calculation).

[7][8][9][10][11]

Procedure:

Measure the kinematic viscosity of the lubricant sample at 40°C and 100°C using a

calibrated glass capillary viscometer.[7][9][10][11] The time taken for a fixed volume of the

liquid to flow under gravity through the capillary is measured.[9]
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The kinematic viscosity is calculated by multiplying the flow time by the viscometer

constant.[7]

Calculate the Viscosity Index (VI) from the kinematic viscosities at 40°C and 100°C using

the formulas provided in ASTM D2270.[8][12][13][14] A higher VI indicates a smaller

change in viscosity with temperature.[8]

B. Pour Point Determination

Method: ASTM D97.[15][16][17][18][19]

Procedure:

The lubricant sample is preheated and then cooled at a specified rate in a test jar.[15][16]

[17]

At intervals of 3°C, the jar is tilted to observe for any movement of the oil.[15][17]

The lowest temperature at which movement is observed is recorded. The pour point is

reported as 3°C above this temperature.[16][17][19]

C. Oxidation Stability

Method: ASTM D2272 (Rotating Pressure Vessel Oxidation Test - RPVOT).[20][21][22][23]

[24]

Procedure:

A sample of the lubricant, water, and a copper catalyst are placed in a pressure vessel.[20]

[22]

The vessel is pressurized with oxygen and heated to 150°C while being rotated.[20][22]

[23]

The time taken for a specified drop in oxygen pressure is measured as the oxidation

stability, indicating the lubricant's resistance to oxidation.[20][22]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://eralytics.com/standards/astm-d445/
https://store.astm.org/d2270-10r16.html
https://precisionlubrication.com/articles/calculate-viscosity-index-lubricant/
https://lubeguide.org/standards/astm-d2270-explained/
https://eralytics.com/standards/astm-d2270/
https://store.astm.org/d2270-10r16.html
https://tamson-instruments.com/methods/astm-d97-d2500
https://ayalytical.com/methods/astm-d97/
https://precisionlubrication.com/articles/pour-point-temperature/
https://www.slideshare.net/slideshow/astmd97-2005/15344990
https://img.waimaoniu.net/4318/D97.pdf
https://tamson-instruments.com/methods/astm-d97-d2500
https://ayalytical.com/methods/astm-d97/
https://precisionlubrication.com/articles/pour-point-temperature/
https://tamson-instruments.com/methods/astm-d97-d2500
https://precisionlubrication.com/articles/pour-point-temperature/
https://ayalytical.com/methods/astm-d97/
https://precisionlubrication.com/articles/pour-point-temperature/
https://img.waimaoniu.net/4318/D97.pdf
https://testoil.com/routine-testing/rpvot-astm-d2272/
https://store.astm.org/d2272-22.html
https://palmoilis.mpob.gov.my/publications/TOT/TS-77.pdf
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D2272-22.pdf
https://store.astm.org/d2272-14.html
https://testoil.com/routine-testing/rpvot-astm-d2272/
https://palmoilis.mpob.gov.my/publications/TOT/TS-77.pdf
https://testoil.com/routine-testing/rpvot-astm-d2272/
https://palmoilis.mpob.gov.my/publications/TOT/TS-77.pdf
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D2272-22.pdf
https://testoil.com/routine-testing/rpvot-astm-d2272/
https://palmoilis.mpob.gov.my/publications/TOT/TS-77.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Dimethyl dodecanedioate shows significant potential for use in the formulation of high-

performance specialty lubricants due to its expected favorable properties, including good

thermal and oxidative stability, a high viscosity index, and good low-temperature fluidity. The

experimental protocols provided herein offer a framework for the synthesis and comprehensive

evaluation of lubricant formulations containing this promising diester. Further research to

generate specific performance data for dimethyl dodecanedioate is warranted to fully realize

its potential in advanced lubrication technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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